2-(N-methylpiperazinyl)ethylamine

• Molecular Formula: C7H17N3
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 2-(1-methylpiperazin-2-yl)ethanamine
• InChI: InChI=1S/C7H17N3/c1-10-5-4-9-6-7(10)2-3-8/h7,9H,2-6,8H2,1H3
• InChI Key: RPYLBWFQFVKIOT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCNCC1CCN

Description

2-(N-Methylpiperazinyl)ethylamine is a nitrogen-containing organic compound featuring an ethylamine backbone linked to an N-methylpiperazine moiety. The parent compound, 2-(1-piperazinyl)ethylamine, has a molecular formula of C₆H₁₅N₃, a molecular weight of 129.21 g/mol, and a boiling point of 218–222°C . The addition of an N-methyl group in 2-(N-methylpiperazinyl)ethylamine likely alters its polarity, solubility, and reactivity compared to non-methylated analogs.

Comparison with Similar Compounds

The following section compares 2-(N-methylpiperazinyl)ethylamine with structurally related ethylamine derivatives, focusing on molecular properties , applications , and safety profiles .

Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Structural Features
2-(1-Piperazinyl)ethylamine	C₆H₁₅N₃	129.21	218–222	Piperazine ring, no methyl substitution
2-(3,4-Dihydroxyphenyl)ethylamine hydrochloride (Dopamine HCl)	C₈H₁₂ClNO₂	189.64	Decomposes at ~240	Catechol group, aromatic ring
2-(Methylthio)ethylamine	C₃H₉NS	91.18	130–135	Methylthio (-SCH₃) substituent
N-[2-(1-Piperazinyl)ethyl]ethylenediamine	C₈H₂₀N₄	172.28	Not reported	Extended ethylenediamine chain
2-(4-Fluorophenyl)ethylamine	C₈H₁₀FN	139.17	Not reported	Fluorinated aromatic ring

Key Observations :

• Dopamine HCl (2-(3,4-dihydroxyphenyl)ethylamine) exhibits distinct properties due to its catechol moiety, including higher molecular weight and sensitivity to oxidation .
• Methylthio and fluorophenyl substituents (e.g., in 2-(methylthio)ethylamine and 2-(4-fluorophenyl)ethylamine) introduce steric and electronic effects, altering reactivity and biological activity .

Contrasts :

• 2-(1-Piperazinyl)ethylamine has well-documented safety protocols, while dopamine HCl lacks a formal chemical safety assessment despite its medical use .
• Fluorinated analogs (e.g., 2-(4-fluorophenyl)ethylamine) may exhibit unique toxicity profiles due to fluorine’s electronegativity and metabolic stability .